2,2-difluoro-3-methylbicyclo[1.1.1]pentan-1-amine hydrochloride

Specification

• CAS No.: 2768327-09-7
• Molecular Formula: C6H10ClF2N
• Molecular Weight: 169.60 g/mol
• IUPAC Name: 2,2-difluoro-3-methylbicyclo[1.1.1]pentan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C6H9F2N.ClH/c1-4-2-5(9,3-4)6(4,7)8;/h2-3,9H2,1H3;1H
• Standard InChI Key: LRJMKQGBKYJPPS-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C1)(C2(F)F)N.Cl

Introduction

2,2-Difluoro-3-methylbicyclo[1.1.1]pentan-1-amine hydrochloride is a chemical compound with the CAS number 2768327-09-7. It is a hydrochloride salt of the amine 2,2-difluoro-3-methylbicyclo[1.1.1]pentan-1-amine. This compound belongs to the bicyclo[1.1.1]pentane family, which has gained attention for its potential as bioisosteres in pharmaceutical applications due to its unique structural properties.

Synthesis and Applications

The synthesis of bicyclo[1.1.1]pentanes, including derivatives like 2,2-difluoro-3-methylbicyclo[1.1.1]pentan-1-amine, often involves mild reaction conditions. Techniques such as triethylborane-initiated atom-transfer radical addition can be used to introduce various functional groups, making these compounds versatile building blocks for pharmaceuticals and other biologically relevant molecules.

The potential applications of these compounds include their use as bioisosteres for arenes, which can impart beneficial physicochemical properties to drug candidates. Research is ongoing to explore their biological activity and utility in medicinal chemistry.

Related Compounds and Research Findings

Several related compounds have been studied for their potential applications:

• 2,2-Difluoro-3-methylbicyclo[1.1.1]pentan-1-amine: This is the free base form of the hydrochloride salt, with a molecular weight of 133.14 and the formula C6H9F2N.

• 2,2-Difluoro-3-methylbicyclo[1.1.1]pentane-1-carboxylic acid: Another derivative with potential applications in organic synthesis, available with a purity of 95%.

• N-({2,2-difluoro-3-methylbicyclo[1.1.1]pentan-1-yl}methyl)pent-2-ynamide: A more complex derivative with a molecular weight of 227 Da, used in research settings.

Safety and Handling

While specific safety data for 2,2-difluoro-3-methylbicyclo[1.1.1]pentan-1-amine hydrochloride is limited, compounds in this class may require careful handling due to potential reactivity and toxicity. General precautions for handling organic compounds, such as wearing protective gear and working in a well-ventilated area, are recommended.